Cas no 177166-16-4 (3-hydroxy-6-methyl-1(3H)-Isobenzofuranone)

3-hydroxy-6-methyl-1(3H)-Isobenzofuranone structure
177166-16-4 structure
Product Name:3-hydroxy-6-methyl-1(3H)-Isobenzofuranone
CAS No:177166-16-4
MF:C9H8O3
MW:164.158022880554
CID:112542
PubChem ID:13132453
Update Time:2025-04-18

3-hydroxy-6-methyl-1(3H)-Isobenzofuranone Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-6-methyl-1(3H)-Isobenzofuranone
    • 1(3H)-Isobenzofuranone,3-hydroxy-6-methyl-
    • 1(3H)-Isobenzofuranone,3-hydroxy-6-methyl-(9CI)
    • SCHEMBL15494463
    • 3-Hydroxy-6-methylisobenzofuran-1(3H)-one
    • 3-hydroxy-6-methyl-3H-2-benzofuran-1-one
    • 177166-16-4
    • 3-Hydroxy-6-methylphthalid
    • Inchi: 1S/C9H8O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2-4,8,10H,1H3
    • InChI Key: MMBMVWIMZJFMIR-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C)C=CC=2C1O)=O

Computed Properties

  • Exact Mass: 164.047344113g/mol
  • Monoisotopic Mass: 164.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.5Ų
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